Cas no 335077-89-9 (2-isobutoxynicotinic Acid)

2-isobutoxynicotinic Acid structure

Product Name:2-isobutoxynicotinic Acid

CAS No:335077-89-9

Molecular Formula:C₁₀H₁₃NO₃

Molecular Weight:195.21512

CID:1458098

PubChem ID:23511568

2-isobutoxynicotinic Acid Properties

Names and Identifiers

- 3-Pyridinecarboxylic acid, 2-(2-methylpropoxy)-
- 2-isobutoxynicotinic acid
- G28909
- 2-(2-methylpropoxy)pyridine-3-carboxylicacid
- EN300-69011
- BBL036584
- Z285179308
- 335077-89-9
- 2-(2-methylpropoxy)pyridine-3-carboxylic acid
- SCHEMBL5446405
- STL490911
- DB-314098
- VS-13571
- AKOS000151990
- IYUQLJBOKGMHHS-UHFFFAOYSA-N
- +Expand
- InChIKey： IYUQLJBOKGMHHS-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H13NO3/c1-7(2)6-14-9-8(10(12)13)4-3-5-11-9/h3-5,7H,6H2,1-2H3,(H,12,13)
- SMILES： CC(C)COC1=C(C=CC=N1)C(=O)O

Computed Properties

Exact Mass: 195.08959
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Monoisotopic Mass: 195.08954328g/mol
Heavy Atom Count: 14
Complexity: 194
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 59.4Å²

Experimental Properties

PSA: 59.42

2-isobutoxynicotinic Acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01AB34-50mg	2-(2-methylpropoxy)pyridine-3-carboxylic acid	335077-89-9	95%	50mg	$150.00	2024-05-05
A2B Chem LLC	AV59744-50mg	2-(2-methylpropoxy)pyridine-3-carboxylic acid	335077-89-9	95%	50mg	$114.00	2024-04-20
Enamine	EN300-69011-0.05g	2-(2-methylpropoxy)pyridine-3-carboxylic acid	335077-89-9	95%	0.05g	$75.0	2023-04-20
TRC	B450365-25mg	2-isobutoxynicotinic Acid	335077-89-9		25mg	$ 50.00	2022-06-07

2-isobutoxynicotinic Acid Related Literature

1. Iridium-catalyzed asymmetric hydroalkynylation reactions of oxabenzonorbornadienes†

Jun Hu,Qingjing Yang,Jianbin Xu,Chao Huang,Baomin Fan,Jun Wang,Chengyuan Lin,Albert S. C. Chan Org. Biomol. Chem., 2013,11, 814-820
2. The effect of hydrophile-lipophile of water-soluble poly(ethylene glycol)-poly(lactic acid) diblock copolymers on the stability of microscopic emulsion films and nanoemulsions

Mendeleev Commun., 1998,8, 105-107
3. Colloidal Cu/ZnO catalysts for the hydrogenation of carbon dioxide to methanol: investigating catalyst preparation and ligand effects†

Sebastian D. Pike,Andrés García-Trenco,Edward R. White,Alice H. M. Leung,Jonathan Weiner,Milo S. P. Shaffer,Charlotte K. Williams Catal. Sci. Technol., 2017,7, 3842-3850
4. pH-sensitive zwitterionic polycarboxybetaine as a potential non-viral vector for small interfering RNA delivery

Jun Yang,Yan Li,Xin Zhang RSC Adv., 2020,10, 45059-45066
5. Syndiospecific coordination (Co)polymerization of carbazole-substituted styrene derivatives using the scandium catalyst system†

Xiaochun Mu,Yang Li Polym. Chem., 2021,12, 6291-6299
6. Synthesis of Al4C3 nanowalls viathermal evaporation and potential application in vacuum microelectronic devices as cold electron emitters

Y. Sun,L. Gong,J. Chen CrystEngComm, 2012,14, 7951-7957
7. Biomass-derived three-dimensional carbon framework for a flexible fibrous supercapacitor and its application as a wearable smart textile†

Chunghsuan Hsiao,Chiyoung Lee,Nyanhwa Tai RSC Adv., 2020,10, 6960-6972
8. The Core Diseasome†‡

Vuk Janjić,Nataša Pržulj Mol. BioSyst., 2012,8, 2614-2625
9. Cyclometalated Ir(iii) complexes with styryl-BODIPY ligands showing near IR absorption/emission: preparation, study of photophysical properties and application as photodynamic/luminescence imaging materials†

Poulomi Majumdar,Xiaolin Yuan,Shengfu Li,Boris Le Guennic,Jie Ma,Caishun Zhang,Jianzhang Zhao J. Mater. Chem. B, 2014,2, 2838-2854
10. More than just a barrier: using physical models to couple membrane shape to cell function

Felix Frey,Timon Idema Soft Matter, 2021,17, 3533-3549

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